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Compound of Interest

Compound Name: WSB1 Degrader 1

Cat. No.: B8175945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological

evaluation of WSB1 Degrader 1, a novel small molecule designed to induce the degradation of

the WD repeat and SOCS box-containing protein 1 (WSB1). WSB1 is an E3 ubiquitin ligase

subunit implicated in cancer progression and metastasis, making it a compelling target for

therapeutic intervention. This document details the quantitative data, experimental protocols,

and relevant signaling pathways associated with WSB1 Degrader 1.

Core Data Summary
The following tables summarize the key quantitative data for WSB1 Degrader 1, also referred

to as compound 4 in foundational studies.

Table 1: Physicochemical Properties of WSB1 Degrader 1

Property Value

Chemical Name
5,6-Bis(4-methoxy-3-methylphenyl)pyridin-2-

amine

Molecular Formula C₂₃H₂₄N₂O₂

Molecular Weight 376.46 g/mol

CAS Number 2306039-66-5
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Table 2: In Vitro Efficacy and Biological Activity

Assay Cell Line Parameter Value

Anti-migration KHOS IC₅₀ 39.1 µM[1]

Anti-migration H460 IC₅₀ 24.47 µM[1]

WSB1 Degradation H1299-WSB1 Time-dependent
Observed from 2-24

hours[1]

WSB1 Degradation H1299-WSB1 Dose-dependent
Observed from 0.25-

2500 nM[1]

Table 3: In Vivo Pharmacokinetics in Rats

Route of
Administrat
ion

Dose Tₘₐₓ T₁/₂ Cₘₐₓ AUC₀₋ₜ

Oral (p.o.) 100 mg/kg
Fast

Absorption

Fast

Clearance
Acceptable Acceptable[1]

Intraperitonea

l (i.p.)
160 mg/kg

Fast

Absorption
- Acceptable Acceptable[1]

Signaling Pathways and Mechanism of Action
WSB1 is a crucial component of an E3 ubiquitin ligase complex that targets various proteins for

proteasomal degradation. Its dysregulation has been linked to the stabilization of oncogenic

proteins and the promotion of cancer cell migration and metastasis.
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Caption: WSB1 Signaling Pathway and Downstream Effects.

WSB1 Degrader 1 functions by binding to WSB1, leading to its degradation. This, in turn,

prevents the ubiquitination and subsequent degradation of WSB1 target proteins such as
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RhoGDI2. The accumulation of RhoGDI2 inhibits the formation of F-actin and membrane

ruffles, thereby suppressing cancer cell migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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